Cas no 1396863-96-9 (N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}thiophene-3-carboxamide)

• Product Name: N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}thiophene-3-carboxamide
• CAS No: 1396863-96-9
• MF: C₁₅H₁₅N₃OS₂
• MW: 317.42910027504
• CID: 5401426
• PubChem ID: 71797181
• Update Time: 2025-05-24

N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}thiophene-3-carboxamide
• F6287-0400
• 1396863-96-9
• VU0543731-1
• AKOS024548071
• N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)thiophene-3-carboxamide
• N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]thiophene-3-carboxamide

• Inchi： 1S/C15H15N3OS2/c1-18-9-12(13-3-2-7-21-13)17-14(18)4-6-16-15(19)11-5-8-20-10-11/h2-3,5,7-10H,4,6H2,1H3,(H,16,19)
• InChI Key： HKZDQZNGACWDFQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN(C)C(CCNC(C2=CSC=C2)=O)=N1

Computed Properties

• Exact Mass: 317.06565446g/mol
• Monoisotopic Mass: 317.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Additional information on N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}thiophene-3-carboxamide

N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}thiophene-3-carboxamide: A Comprehensive Overview

N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}thiophene-3-carboxamide, with the CAS number 1396863-96-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and biotechnology. This compound is characterized by its unique structure, which incorporates a thiophene ring and a imidazole moiety, making it a promising candidate for various applications. Recent studies have highlighted its potential in drug design, where its structural features enable strong interactions with biological targets, such as proteins and enzymes.

The synthesis of this compound involves a multi-step process that combines principles from both organic and inorganic chemistry. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for advanced applications. The use of mild reaction conditions and catalysts has been pivotal in maintaining the integrity of the compound's functional groups during synthesis. This has been particularly important given the sensitivity of the thiophene and imidazole groups to harsh chemical environments.

In terms of applications, this compound has shown remarkable potential in the field of drug delivery systems. Its ability to form stable complexes with various biomolecules makes it an ideal candidate for targeted drug delivery. Recent studies have demonstrated its effectiveness in enhancing the bioavailability of therapeutic agents, particularly in cancer treatment. The compound's ability to penetrate cellular membranes efficiently has been attributed to its unique structural arrangement, which balances hydrophilic and hydrophobic properties.

Beyond medicinal applications, this compound has also found utility in the realm of materials science. Its electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors and conductive polymers. Researchers have explored its potential as a building block for creating novel materials with tailored electronic properties, which could revolutionize industries ranging from electronics to energy storage.

The versatility of this compound is further evident in its role as a precursor for other complex molecules. By modifying specific functional groups, chemists can generate derivatives with enhanced properties suited for diverse applications. For instance, substituting certain atoms within the thiophene or imidazole rings can significantly alter the compound's reactivity and selectivity, opening up new avenues for research and development.

In conclusion, N-{2-[1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl]ethyl}thiophene-3-carboxamide represents a cutting-edge advancement in organic chemistry. Its unique structure, combined with its versatile properties, positions it as a key player in numerous scientific domains. As research continues to uncover new applications and optimize its synthesis, this compound is poised to make significant contributions to both academic and industrial advancements.